Cas no 2227817-89-0 ((1R)-2-amino-1-(5-nitrofuran-2-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(5-nitrofuran-2-yl)ethan-1-ol
• CAS No: 2227817-89-0
• MF: C₆H₈N₂O₄
• MW: 172.138721466064
• CID: 6233379
• PubChem ID: 165678726
• Update Time: 2025-09-28

(1R)-2-amino-1-(5-nitrofuran-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(5-nitrofuran-2-yl)ethan-1-ol
• EN300-1835223
• 2227817-89-0

• Inchi： 1S/C6H8N2O4/c7-3-4(9)5-1-2-6(12-5)8(10)11/h1-2,4,9H,3,7H2/t4-/m1/s1
• InChI Key： ASHKZGFGVSNWGA-SCSAIBSYSA-N
• SMILES： O1C(=CC=C1[C@@H](CN)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 172.04840674g/mol
• Monoisotopic Mass: 172.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 105Ų

Additional information on (1R)-2-amino-1-(5-nitrofuran-2-yl)ethan-1-ol

Chemical Profile of (1R)-2-amino-1-(5-nitrofuran-2-yl)ethan-1-ol (CAS No. 2227817-89-0)

(1R)-2-amino-1-(5-nitrofuran-2-yl)ethan-1-ol, identified by its CAS number 2227817-89-0, is a significant compound in the field of pharmaceutical chemistry. This chiral amino alcohol derivative features a nitro-substituted furan ring, making it a versatile intermediate in the synthesis of various bioactive molecules. The compound's stereochemistry, specifically the (1R) configuration, plays a crucial role in its pharmacological properties and potential applications in drug development.

The structural motif of (1R)-2-amino-1-(5-nitrofuran-2-yl)ethan-1-ol incorporates both nitrogen-rich and oxygen-rich heterocycles, which are common features in many pharmacologically active agents. The nitro group, located on the furan ring, can serve as a key functional handle for further chemical modifications, enabling the synthesis of more complex molecules. This feature makes the compound particularly valuable in medicinal chemistry research, where it can be used to explore new drug candidates targeting various biological pathways.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of stereochemistry in drug design. The (1R) configuration of (1R)-2-amino-1-(5-nitrofuran-2-yl)ethan-1-ol has been shown to influence its binding affinity and metabolic stability. Studies have demonstrated that enantiomeric purity is critical for the efficacy and safety of pharmaceuticals, and this compound exemplifies the need for precise stereochemical control in drug development.

In the context of modern drug discovery, the nitrofuran scaffold has garnered considerable attention due to its versatility and biological activity. Researchers have leveraged this scaffold to develop compounds with potential applications in treating infectious diseases, inflammation, and even cancer. The reactivity of the nitro group allows for reduction to an amine or further functionalization via nucleophilic aromatic substitution, providing multiple avenues for structural diversification.

The synthesis of (1R)-2-amino-1-(5-nitrofuran-2-yl)ethan-1-ol involves multi-step organic transformations that require careful optimization to achieve high yields and enantiomeric excess. Techniques such as asymmetric hydrogenation and chiral resolution are often employed to obtain the desired (1R) configuration. These synthetic strategies reflect the broader trends in pharmaceutical chemistry towards more efficient and sustainable methods for producing complex molecules.

Current research in medicinal chemistry continues to explore the pharmacological potential of nitrofuran derivatives. For instance, recent studies have shown that certain nitrofurans exhibit potent antimicrobial properties by interfering with bacterial enzymes essential for their survival. The structural features of (1R)-2-amino-1-(5-nitrofuran-2-yl)ethan-1-ol, including its amino alcohol moiety and nitro group, make it a promising candidate for further investigation in this area.

Additionally, the compound's ability to undergo bioconjugation reactions has opened up new possibilities for targeted drug delivery systems. By linking this intermediate to antibodies or other biomolecules, researchers can develop highly specific therapeutic agents that minimize off-target effects. This approach aligns with the growing emphasis on precision medicine, where individual patient characteristics are taken into account when designing treatment strategies.

The role of computational tools in analyzing the properties of (1R)-2-amino-1-(5-nitrofuran-2-yl)ethan-1-ol cannot be overstated. Advanced algorithms can predict molecular interactions, assess metabolic stability, and identify potential toxicity profiles before experimental validation is necessary. Such capabilities have significantly accelerated the drug discovery process, allowing researchers to prioritize promising candidates more efficiently.

In conclusion, (1R)-2-amino-1-(5-nitrofuran-2-ylolethan-l-alcohol (CAS No. 22278 17 -89 -0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and stereochemical configuration make it a valuable building block for developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.